N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide

• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol
• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C20H26N2O4S2/c1-5-22(6-2)28(24,25)17-11-12-19(26-4)18(13-17)21-20(23)14-27-16-9-7-15(3)8-10-16/h7-13H,5-6,14H2,1-4H3,(H,21,23)
• InChI Key: BKLVPNCCKUESDA-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)CSC2=CC=C(C=C2)C

Description

N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide, commonly known as DMSA, is a chemical compound that has been widely used in scientific research for its unique properties. DMSA is a derivative of meso-2,3-dimercaptosuccinic acid (DMSA), which is a chelating agent that is used to remove heavy metals from the body.

Mechanism of Action

N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide works by binding to heavy metals in the body and forming a complex that is excreted in the urine. The chelation process helps to remove heavy metals from the body and prevent their accumulation in tissues and organs.
Biochemical and Physiological Effects:
N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and DNA damage caused by heavy metal toxicity. N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has also been shown to improve cognitive function and reduce the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has several advantages for use in lab experiments. It is a highly effective chelating agent that can remove heavy metals from biological samples. It is also relatively non-toxic and has a low risk of side effects. However, N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has some limitations for use in lab experiments. It has a relatively short half-life and may not be effective in removing all heavy metals from biological samples.

Future Directions

There are several future directions for research on N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide. One area of research is the development of more effective chelating agents for the removal of heavy metals. Another area of research is the investigation of the role of heavy metals in the development of neurodegenerative diseases and the potential use of N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide as a treatment for these diseases. Finally, research is needed to investigate the potential long-term effects of N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide use on human health.

Synthesis Methods

The synthesis of N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide involves the reaction of 2-methoxy-5-nitrobenzenesulfonic acid with diethyl sulfite to form 2-methoxy-5-nitrobenzenesulfonic acid diethyl ester. The diethyl ester is then reacted with thioanisole in the presence of sodium methoxide to form N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide.

Scientific Research Applications

N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has been widely used in scientific research due to its ability to chelate heavy metals. It has been used in studies to investigate the effects of heavy metal toxicity on various biological systems. N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-[(4-methylphenyl)sulfanyl]acetamide has also been used in studies to investigate the role of heavy metals in the development of diseases such as cancer, Alzheimer's disease, and Parkinson's disease.